Cas no 2171271-11-5 ((3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid)
(3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
- (3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid
- 2171271-11-5
- EN300-1576644
-
- Inchi: 1S/C26H30N2O5/c1-2-17(15-23(29)30)27-24(31)26(13-7-8-14-26)28-25(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22H,2,7-8,13-16H2,1H3,(H,27,31)(H,28,32)(H,29,30)/t17-/m1/s1
- InChI Key: LDBICDMNSPIFLR-QGZVFWFLSA-N
- SMILES: O=C(C1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CC
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 9
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
(3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576644-0.05g |
(3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2171271-11-5 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1576644-0.1g |
(3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2171271-11-5 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1576644-0.25g |
(3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2171271-11-5 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1576644-0.5g |
(3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2171271-11-5 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1576644-1.0g |
(3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2171271-11-5 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1576644-2.5g |
(3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2171271-11-5 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1576644-5.0g |
(3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2171271-11-5 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1576644-10.0g |
(3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2171271-11-5 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1576644-50mg |
(3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2171271-11-5 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576644-100mg |
(3R)-3-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pentanoic acid |
2171271-11-5 | 100mg |
$2963.0 | 2023-09-24 |
(3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid
Introduction to (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic Acid (CAS No. 2171271-11-5)
Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the field of medicinal chemistry. Among these, (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid, identified by its CAS number 2171271-11-5, stands out as a compound of significant interest due to its unique structural features and potential therapeutic applications. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in academic and industrial research settings.
The molecular structure of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid is characterized by its intricate arrangement of functional groups, which contribute to its diverse chemical properties. The presence of a cyclopentylformamido moiety and a pentanoic acid side chain suggests potential interactions with biological targets, such as enzymes and receptors. These structural elements are often exploited in the design of novel drugs to enhance binding affinity and selectivity.
In recent years, there has been growing interest in the development of peptidomimetics, which are synthetic molecules designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor stability and immunogenicity. The compound (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid is an example of a peptidomimetic that has been investigated for its potential in modulating various biological pathways. Its fluorinated aromatic ring, specifically the 9H-fluoren-9-yl group, is a common feature in many bioactive molecules due to its ability to enhance metabolic stability and binding interactions.
One of the key aspects that make this compound noteworthy is its stereochemical configuration. The (3R) designation indicates the absolute configuration at the third chiral center, which is crucial for determining its biological activity. stereochemistry plays a critical role in drug design, as even minor changes in the spatial arrangement of atoms can significantly alter a molecule's efficacy and selectivity. The synthesis of such chiral compounds often requires sophisticated methodologies to ensure high enantiomeric purity.
The pharmacological profile of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid has been the focus of several studies aimed at elucidating its mechanism of action. Preliminary research suggests that this compound may interact with target proteins involved in inflammatory pathways, making it a potential candidate for treating conditions such as arthritis and autoimmune diseases. The methoxycarbonyl group, which is part of the amino protecting group in this molecule, is known to enhance solubility and improve pharmacokinetic properties.
The use of advanced computational techniques has also been instrumental in understanding the interactions between (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid and its biological targets. Molecular docking studies have provided insights into how this compound binds to specific receptors or enzymes, allowing researchers to optimize its structure for better therapeutic efficacy. These computational approaches are increasingly integral to drug discovery pipelines, enabling faster and more efficient identification of lead compounds.
In addition to its potential therapeutic applications, this compound has also been explored for its role in chemical biology research. Its unique structural features make it a valuable tool for studying protein-protein interactions and for developing probes that can visualize biological processes at the molecular level. The ability to label such compounds with fluorophores or other reporter groups allows researchers to track their movement within cells and tissues, providing critical information about their biological function.
The synthesis of (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. Key synthetic strategies include peptide coupling reactions, protection-deprotection schemes, and stereoselective transformations. The use of advanced catalytic systems has also enabled more efficient synthetic routes, reducing the environmental impact associated with traditional methods.
As our understanding of disease mechanisms continues to evolve, so does the demand for innovative therapeutic agents. Compounds like (3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid represent the forefront of medicinal chemistry research, offering hope for new treatments that are more effective and better tolerated than existing therapies. The ongoing exploration of its pharmacological properties underscores its importance as a potential drug candidate in various therapeutic areas.
The future direction of research on this compound will likely involve further investigation into its mechanism of action, as well as exploration of novel derivatives that may enhance its potency or reduce side effects. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical applications that benefit patients worldwide.
2171271-11-5 ((3R)-3-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)